molecular formula C8H9BrN4O B13280626 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol hydrobromide

2-amino-4-(4H-1,2,4-triazol-4-yl)phenol hydrobromide

Cat. No.: B13280626
M. Wt: 257.09 g/mol
InChI Key: AEALPWPCIYVXGW-UHFFFAOYSA-N
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Description

2-Amino-4-(4H-1,2,4-triazol-4-yl)phenol hydrobromide (CAS: 1146295-74-0, Molecular Formula: C8H9BrN4O) is a chemical compound of significant interest in medicinal chemistry research, combining a phenol group with a 1,2,4-triazole ring system . The 1,2,4-triazole scaffold is a privileged structure in drug discovery, known for its ability to bind effectively with biological receptors and enzymes . This core moiety is found in a wide range of clinically used drugs, including antifungal agents (e.g., fluconazole, itraconazole), anticancer therapies (e.g., letrozole, anastrozole), and antiviral medications . The specific substitution pattern of this compound, featuring an electron-donating phenolic group, is particularly relevant as such groups are known to enhance antimicrobial and antitumor activities in triazole derivatives . Researchers are exploring this and related molecules for their potential multifunctional biological activities, which may include antibacterial, antifungal, and antitumor properties, making it a valuable intermediate in the synthesis of novel therapeutic agents and for biochemical profiling . This product is For Research Use Only and is not intended for diagnostic or therapeutic uses. It requires cold-chain transportation to ensure stability .

Properties

Molecular Formula

C8H9BrN4O

Molecular Weight

257.09 g/mol

IUPAC Name

2-amino-4-(1,2,4-triazol-4-yl)phenol;hydrobromide

InChI

InChI=1S/C8H8N4O.BrH/c9-7-3-6(1-2-8(7)13)12-4-10-11-5-12;/h1-5,13H,9H2;1H

InChI Key

AEALPWPCIYVXGW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1N2C=NN=C2)N)O.Br

Origin of Product

United States

Preparation Methods

Improved Ion-Exchange Resin Catalyzed Process

  • Hydrazine hydrate solution is reacted with ethyl formate and ethanol in the presence of a sulfonated cross-linked polystyrene acidic ion-exchange resin (e.g., Amberlyst 15).
  • The reaction mixture is maintained at 75 °C until no more liquid condenses, then heated to 130–133 °C to remove water and ethanol, completing the cyclization.
  • After cooling to 60 °C, the resin is filtered off, and the filtrate is cooled to ambient temperature to yield 4-amino-4H-1,2,4-triazole with yields around 80% and purity of 99.5%.

This method offers mild conditions, high yield, and purity, and avoids undesirable reactants like ethyl formate alone without catalyst.

Functionalization of the Phenol Ring and Attachment of the Triazole

The phenol moiety bearing the amino group at the 2-position is functionalized to allow coupling with the triazole ring.

Phenol Derivative Preparation

  • Starting from 2-aminophenol, the phenol group can be protected or activated for nucleophilic substitution.
  • Alternatively, 4-(prop-2-yn-1-yloxy)phenyl derivatives have been prepared by reacting hydroxyphenyl aldehydes with hydroxyquinolinones or related compounds under reflux with triethylamine catalysis.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

  • The 1,2,4-triazole ring can be introduced via Cu-catalyzed [3+2] cycloaddition between an azide-functionalized phenol derivative and a terminal alkyne-containing triazole precursor.
  • This method has been demonstrated with excellent yields and regioselectivity, producing 1,2,4-triazole moieties linked through a phenolic oxygen atom.

Formation of the Hydrobromide Salt

  • The free base of 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol is converted to its hydrobromide salt by treatment with hydrobromic acid (HBr) in an appropriate solvent, typically ethanol or water.
  • This salt formation improves the compound’s stability, crystallinity, and handling properties.

Representative Experimental Procedure and Data

Step Reagents & Conditions Outcome Notes
1. Synthesis of 4-amino-4H-1,2,4-triazole Hydrazine hydrate + ethyl formate + ethanol + Amberlyst 15 resin; 75 °C → 130–133 °C 80% yield; 99.5% purity; mp 87–89 °C Ion exchange resin catalysis crucial for yield and purity
2. Preparation of 4-(prop-2-yn-1-yloxy)phenol derivative 4-hydroxyphenyl aldehyde + triethylamine, reflux in ethanol Good yield of alkyne intermediate Enables CuAAC cycloaddition
3. CuAAC cycloaddition Azide-phenol + terminal alkyne + CuI catalyst in DMF Excellent yield of triazole-linked phenol Mild conditions, high regioselectivity
4. Salt formation Free base + hydrobromic acid in ethanol Crystalline hydrobromide salt Enhances stability and handling

Analytical Characterization

  • Melting Point: The hydrobromide salt typically exhibits a sharp melting point indicative of high purity.
  • NMR Spectroscopy: ^1H and ^13C NMR confirm the aromatic protons of the phenol ring, the amino group, and the triazole ring protons.
  • Mass Spectrometry: Molecular ion peaks consistent with the expected molecular weight of the hydrobromide salt.
  • Elemental Analysis: Matches calculated values for C, H, N, and Br content.
  • IR Spectroscopy: Characteristic bands for NH2, OH, triazole ring, and hydrobromide salt formation.

Summary and Considerations

  • The preparation of 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol hydrobromide involves first synthesizing the 4-amino-4H-1,2,4-triazole core via hydrazine and formate chemistry catalyzed by acidic ion-exchange resins.
  • The triazole is then linked to a functionalized phenol derivative, often via copper-catalyzed azide-alkyne cycloaddition, yielding the desired substituted phenol-triazole intermediate.
  • Finally, conversion to the hydrobromide salt enhances the compound’s physicochemical properties.
  • These methods are supported by high yields, mild reaction conditions, and robust purification protocols, making them suitable for laboratory and potential industrial synthesis.

Chemical Reactions Analysis

Types of Reactions

2-amino-4-(4H-1,2,4-triazol-4-yl)phenol hydrobromide can undergo various chemical reactions, including:

    Oxidation: The phenol group can be oxidized to form quinone derivatives.

    Reduction: The triazole ring can be reduced under specific conditions.

    Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be employed for substitution reactions.

Major Products Formed

    Oxidation: Quinone derivatives.

    Reduction: Reduced triazole derivatives.

    Substitution: Alkylated or acylated amino phenol derivatives.

Scientific Research Applications

2-amino-4-(4H-1,2,4-triazol-4-yl)phenol hydrobromide has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol hydrobromide involves its interaction with molecular targets such as enzymes or receptors. The compound can bind to active sites, inhibiting or modulating the activity of the target molecules. The triazole ring and phenol group play crucial roles in these interactions, contributing to the compound’s overall biological activity .

Comparison with Similar Compounds

Structural Analogues

Table 1: Structural Comparison of Triazole-Containing Phenolic Derivatives

Compound Name Substituents/Modifications Molecular Formula Key Structural Features Reference
2-Amino-4-(4H-1,2,4-triazol-4-yl)phenol -NH₂, -OH, triazole C₈H₈N₄O Planar triazole-phenol system; dihedral angle 41.74°
2-(4H-1,2,4-Triazol-4-yl)phenol -OH, triazole (no amino group) C₇H₆N₃O Lacks amino group; similar triazole-phenol backbone
4-{[(4-Cyanophenyl)(4H-1,2,4-triazol-4-yl)amino]methyl}phenyl sulfamate Sulfamate, cyanophenyl, triazole C₁₆H₁₃N₇O₃S Dual aromatase-sulfatase inhibitor; sulfamate enhances enzyme binding
3-Chloro-4-(hydroxymethyl)phenol derivatives Chloro, hydroxymethyl, triazole Varies (e.g., C₁₀H₁₀ClN₅O) Halogenation and hydroxymethyl groups alter hydrophobicity
Chalcone-linked triazoles Acrylamide, substituted phenyl, triazole C₁₇H₁₄N₄O₂ Extended conjugation for antimicrobial activity

Key Observations :

  • Electronic Effects: The amino group in the target compound increases electron density, enhancing hydrogen bonding and solubility compared to non-amino analogues like 2-(4H-1,2,4-triazol-4-yl)phenol .
  • Functional Group Impact : Sulfamate or halogen substituents (e.g., in ) introduce steric bulk and polarity, influencing enzyme inhibition and pharmacokinetics.

Key Observations :

  • The target compound’s synthesis involves nucleophilic substitution and condensation steps, similar to other triazole derivatives .
  • Halogenation (e.g., chloro, bromo) in analogues like requires specialized reagents (SOCl₂, NaBH₄), impacting scalability.

Physicochemical Properties

Table 3: Comparative Physicochemical Data

Compound Melting Point (°C) Solubility Stability Reference
2-Amino-4-(4H-1,2,4-triazol-4-yl)phenol Not reported Moderate (H₂O) Stable as hydrobromide salt
2-(4H-1,2,4-Triazol-4-yl)phenol 117–118 Low (organic solvents) Hygroscopic
Sulfamate derivatives (e.g., ) 150–160 High (DMSO) Stable under acidic conditions
Thiophene-linked triazoles (e.g., ) 180–190 Low (H₂O) Sensitive to light

Key Observations :

  • The hydrobromide salt of the target compound likely improves aqueous solubility compared to neutral analogues.
  • Sulfamate derivatives exhibit high thermal stability due to strong hydrogen bonding .

Key Observations :

  • Sulfamate derivatives show potent enzyme inhibition, likely due to sulfonate group interactions with catalytic sites .
  • Antifungal activity in thiophene-linked triazoles correlates with lipophilic substituents enhancing membrane penetration .

Biological Activity

2-amino-4-(4H-1,2,4-triazol-4-yl)phenol hydrobromide is a heterocyclic compound that has garnered significant interest in the scientific community due to its potential biological activities. This article provides a comprehensive overview of its biological properties based on available research findings.

Antimicrobial Activity

The 1,2,4-triazole moiety present in the compound is known to confer a wide range of biological activities, including antimicrobial properties. Studies have shown that compounds containing this structural element exhibit activity against various microorganisms:

Antibacterial Activity:

  • Gram-negative bacteria: Moderate to good activity
  • Gram-positive bacteria: Variable activity, with some derivatives showing high potency

Antifungal Activity:
Certain derivatives have demonstrated significant antifungal properties .

Table 1: Antimicrobial Activity of Selected Triazole Derivatives

CompoundGram-negativeGram-positiveAntifungal
3aExcellentExcellentModerate
3bExcellentExcellentModerate
3fExcellentExcellentSignificant

Anti-inflammatory and Antioxidant Properties

Triazole derivatives have been reported to possess anti-inflammatory and antioxidant activities. While specific data for 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol hydrobromide is not available, the presence of the triazole ring suggests potential for these biological activities.

Enzyme Inhibition

Some triazole compounds have shown the ability to inhibit specific enzymes:

  • Lanosterol 14α-demethylase: In silico studies suggest potential inhibition, which could affect sterol biosynthesis
  • 15-LOX-1: Inhibition observed in related compounds, leading to apoptosis induction in cancer cells

Pharmacokinetic Considerations

In silico ADMET studies on related compounds have revealed:

  • Good oral absorption: Percent absorption (%ABS) ranging from 84.9% to 100%
  • Favorable safety profile: Demonstrated through in vitro toxicity and in vivo acute oral toxicity studies

Research Gaps and Future Directions

While the biological activity of 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol hydrobromide shows promise, several areas require further investigation:

  • Mechanism of Action: Detailed studies to elucidate the precise molecular mechanisms underlying its biological activities.
  • Structure-Activity Relationship (SAR): Comprehensive analysis to optimize the compound's efficacy and selectivity.
  • In Vivo Studies: Evaluation of the compound's performance in animal models to assess its potential for therapeutic applications.
  • Combination Studies: Investigation of potential synergistic effects when combined with other bioactive compounds or existing drugs.

Q & A

Q. What are the optimal synthetic routes for 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol hydrobromide?

The synthesis typically involves multi-step reactions starting with hydrazide derivatives or triazole precursors. A common approach includes refluxing intermediates (e.g., hydrazides) in polar aprotic solvents like DMSO or ethanol under acidic conditions (e.g., glacial acetic acid) to facilitate cyclization. For example, refluxing 2,4-dichlorophenoxyacetic acid hydrazide in DMSO for 18 hours followed by purification via column chromatography (ethyl acetate/hexane mixtures) yields triazole derivatives with ~65–81% efficiency . Post-synthesis, hydrobromide salt formation is achieved by reacting the free base with HBr in ethanol.

Q. How is the compound characterized post-synthesis?

Characterization relies on spectroscopic and chromatographic methods:

  • NMR spectroscopy : 1H^1H and 13C^{13}C NMR identify proton environments and carbon frameworks, particularly distinguishing triazole ring protons (δ 8.5–9.0 ppm) and phenolic –OH groups (δ 10–12 ppm) .
  • FTIR : Confirms functional groups (e.g., N–H stretch at 3300–3500 cm1^{-1}, C–Br stretch at 500–600 cm1^{-1}) .
  • Column chromatography : Silica gel with ethyl acetate/hexane (70:30 to 75:25 v/v) resolves impurities, yielding >70% purity .

Advanced Research Questions

Q. What methodologies are used to study its anti-proliferative activity and mechanism of action?

  • MTT assay : Quantifies cell viability by measuring mitochondrial reductase activity in cancer cell lines (e.g., MCF-7). IC50_{50} values are determined after 48–72 hours of exposure .
  • Apoptosis assays : AO/EB staining distinguishes live (green), apoptotic (orange), and necrotic (red) cells, revealing dose-dependent apoptosis induction .
  • Cell cycle analysis : Flow cytometry identifies arrest phases (e.g., G2/M phase arrest in triazole derivatives), suggesting tubulin-targeting mechanisms akin to paclitaxel .

Q. How can crystallographic data resolve structural ambiguities in this compound?

Single-crystal X-ray diffraction (SCXRD) using SHELXL or ORTEP-3 provides precise bond lengths, angles, and packing arrangements. For example:

  • SHELXL : Refines high-resolution data to resolve H-bonding networks (e.g., N–H···Br interactions in hydrobromide salts) .
  • ORTEP-3 : Visualizes thermal ellipsoids and molecular geometry, critical for confirming triazole ring planarity and bromide counterion placement .

Q. How can conflicting spectral or biological data be analyzed for this compound?

Discrepancies in NMR or bioactivity often arise from:

  • Tautomerism : The triazole ring exists in equilibrium between 1,2,4- and 1,3,4-isomers, altering proton chemical shifts. Dynamic NMR or DFT calculations clarify dominant tautomers .
  • Solvatomorphism : Crystallization solvents (e.g., ethanol vs. DMSO) may induce polymorphic forms, altering bioactivity. SCXRD and PXRD distinguish polymorphs .
  • Impurity profiling : LC-MS identifies byproducts (e.g., unreacted hydrazides or Schiff base adducts) that skew biological assays .

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